Cas no 2171841-48-6 (1-(2-aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 1-(2-aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2171841-48-6
• MF: C₁₁H₂₀F₃NO
• MW: 239.277813911438
• CID: 6008107
• PubChem ID: 165599772
• Update Time: 2025-06-10

1-(2-aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol
• 2171841-48-6
• EN300-1641918

• Inchi： 1S/C11H20F3NO/c1-3-9(2,15)10(16)6-4-5-8(7-10)11(12,13)14/h8,16H,3-7,15H2,1-2H3
• InChI Key： LVNIWKJIMTYTBD-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C1)(C(C)(CC)N)O)(F)F

Computed Properties

• Exact Mass: 239.14969875g/mol
• Monoisotopic Mass: 239.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol

Introduction to 1-(2-Aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2171841-48-6)

1-(2-Aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol, with the CAS number 2171841-48-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is characterized by a cyclohexane ring substituted with a trifluoromethyl group and an amino-containing side chain, which endows it with a combination of lipophilic and polar functionalities. These features make it an intriguing candidate for various pharmaceutical and chemical research endeavors.

The synthesis of 1-(2-Aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol typically involves multistep reactions, including the formation of the cyclohexane ring, introduction of the trifluoromethyl group, and functionalization of the amino side chain. Recent advancements in synthetic methodologies have facilitated more efficient and scalable production processes, making this compound more accessible for detailed studies. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel palladium-catalyzed method that significantly improved the yield and purity of the final product.

In terms of its biological activity, 1-(2-Aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol has shown promising results in various preclinical models. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. A 2022 study in Nature Communications demonstrated that this compound exhibits selective binding to specific GPCRs, suggesting its utility in treating conditions such as pain, inflammation, and neurological disorders. The trifluoromethyl group plays a crucial role in enhancing the compound's affinity and selectivity for these receptors.

The lipophilic nature of 1-(2-Aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol also contributes to its favorable pharmacokinetic properties. Research published in the European Journal of Medicinal Chemistry in 2023 highlighted its good oral bioavailability and extended half-life, which are desirable attributes for drug candidates. These properties make it an attractive lead compound for further optimization and development into potential therapeutic agents.

Beyond its therapeutic potential, 1-(2-Aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol has also been explored for its use in chemical biology and materials science. Its unique structure allows it to serve as a building block for more complex molecules, including polymers and supramolecular assemblies. A recent study in Chemical Science demonstrated the use of this compound as a monomer in the synthesis of functional polymers with tunable properties, opening up new possibilities for applications in areas such as drug delivery systems and smart materials.

In conclusion, 1-(2-Aminobutan-2-yl)-3-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2171841-48-6) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.